Cas no 103053-17-4 (1H-Pyrazole-4-carboxylicacid, 5-(aminocarbonyl)-1-(3-methylphenyl)-)

• Product Name: 1H-Pyrazole-4-carboxylicacid, 5-(aminocarbonyl)-1-(3-methylphenyl)-
• CAS No: 103053-17-4
• MF: C₁₂H₁₁N₃O₃
• MW: 245.234042406082
• CID: 168937
• PubChem ID: 163717
• Update Time: 2025-04-19

1H-Pyrazole-4-carboxylicacid, 5-(aminocarbonyl)-1-(3-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-carboxylicacid, 5-(aminocarbonyl)-1-(3-methylphenyl)-
• 5-carbamoyl-1-(3-methylphenyl)pyrazole-4-carboxylic acid
• 4-carboxy-1-(3-methylphenyl)-5-pyrazolecarboxamide
• 5-(Aminocarbonyl)-1-(3-methylphenyl)-1H-pyrazole-4-carboxylic acid
• 5-carbamoyl-1-(3-methylphenyl)-1h-pyrazole-4-carboxylic acid
• AC1L4TGY
• AC1Q5UUU
• ACMC-20c8un
• CTK0H8000
• GMJFALMFZHXWSI-UHFFFAOYSA-N
• 103053-17-4
• 5-Carbamoyl-1-(m-tolyl)-1H-pyrazole-4-carboxylic acid
• 1H-Pyrazole-4-carboxylic acid, 5-(aminocarbonyl)-1-(3-methylphenyl)-
• SCHEMBL10340590
• DTXSID3073763

• Inchi： 1S/C12H11N3O3/c1-7-3-2-4-8(5-7)15-10(11(13)16)9(6-14-15)12(17)18/h2-6H,1H3,(H2,13,16)(H,17,18)
• InChI Key： GMJFALMFZHXWSI-UHFFFAOYSA-N
• SMILES： O=C(C1=C(C(=O)O)C=NN1C1C=CC=C(C)C=1)N

Computed Properties

• Exact Mass: 245.08013
• Monoisotopic Mass: 245.08
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 98.2Ų

Experimental Properties

• Density: 1.42
• Boiling Point: 513.3°Cat760mmHg
• Flash Point: 264.2°C
• Refractive Index: 1.666
• PSA: 98.21
• LogP: 1.67810